![molecular formula C18H20BrFN2O B3835611 1-(5-bromo-2-methoxybenzyl)-4-(2-fluorophenyl)piperazine](/img/structure/B3835611.png)
1-(5-bromo-2-methoxybenzyl)-4-(2-fluorophenyl)piperazine
Overview
Description
1-(5-bromo-2-methoxybenzyl)-4-(2-fluorophenyl)piperazine, commonly known as BFP, is a chemical compound that belongs to the class of piperazine derivatives. It is a potent and selective serotonin receptor agonist, which has been extensively studied for its potential therapeutic applications.
Mechanism of Action
BFP acts as a potent and selective agonist at the 5-HT1A and 5-HT2A receptors. It has been shown to increase serotonin levels in the brain, which may contribute to its therapeutic effects. BFP has also been shown to modulate the activity of other neurotransmitter systems, including dopamine and norepinephrine.
Biochemical and Physiological Effects:
BFP has been shown to have a wide range of biochemical and physiological effects. It has been shown to increase the release of certain neurotransmitters, including serotonin, dopamine, and norepinephrine. BFP has also been shown to modulate the activity of certain ion channels, including the NMDA receptor. These effects may contribute to its therapeutic potential in the treatment of psychiatric disorders.
Advantages and Limitations for Lab Experiments
BFP has several advantages for lab experiments, including its high potency and selectivity for serotonin receptors. However, there are also limitations to its use, including its potential toxicity and the need for specialized equipment and expertise to handle the compound safely.
Future Directions
There are several potential future directions for research on BFP. One area of interest is the development of more selective and potent agonists for specific serotonin receptor subtypes. Another area of interest is the investigation of the potential therapeutic applications of BFP in the treatment of psychiatric disorders, including depression, anxiety, and schizophrenia. Additionally, further research is needed to understand the long-term effects of BFP on the brain and body, as well as its potential toxicity and safety concerns.
Conclusion:
In conclusion, BFP is a potent and selective serotonin receptor agonist that has been extensively studied for its potential therapeutic applications. Its high affinity for serotonin receptors and ability to modulate other neurotransmitter systems make it a promising candidate for the treatment of psychiatric disorders. However, further research is needed to fully understand its mechanism of action, biochemical and physiological effects, and potential limitations and safety concerns.
Scientific Research Applications
BFP has been extensively studied for its potential therapeutic applications. It has been shown to have a high affinity for serotonin receptors, specifically the 5-HT1A and 5-HT2A receptors. These receptors are involved in a wide range of physiological processes, including mood regulation, cognition, and pain perception. BFP has been studied for its potential use in the treatment of depression, anxiety, and other psychiatric disorders.
properties
IUPAC Name |
1-[(5-bromo-2-methoxyphenyl)methyl]-4-(2-fluorophenyl)piperazine | |
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Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H20BrFN2O/c1-23-18-7-6-15(19)12-14(18)13-21-8-10-22(11-9-21)17-5-3-2-4-16(17)20/h2-7,12H,8-11,13H2,1H3 | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
GZLYIAJCYJDZQO-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=C(C=C(C=C1)Br)CN2CCN(CC2)C3=CC=CC=C3F | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H20BrFN2O | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
379.3 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
1-[(5-Bromo-2-methoxyphenyl)methyl]-4-(2-fluorophenyl)piperazine |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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